Benzyl 2-amino-2-methylbutyrate
Description
Benzyl 2-amino-2-methylbutyrate is an ester derivative of 2-amino-2-methylbutyric acid, a branched-chain amino acid analog. The compound combines an ester functional group (benzyl ester) with an amino-substituted methylbutyrate backbone.
Properties
Molecular Formula |
C12H17NO2 |
|---|---|
Molecular Weight |
207.27 g/mol |
IUPAC Name |
benzyl 2-amino-2-methylbutanoate |
InChI |
InChI=1S/C12H17NO2/c1-3-12(2,13)11(14)15-9-10-7-5-4-6-8-10/h4-8H,3,9,13H2,1-2H3 |
InChI Key |
GVGQCNZFSMQBIJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C(=O)OCC1=CC=CC=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Key Properties of Analogous Compounds
Research Findings and Limitations
- Benzyl 2-methylbutyrate: Studies highlight its stability and low toxicity, making it a preferred choice in non-pharmaceutical industries .
- 2-Methylbutyric Acid : Regulatory constraints limit its use to controlled industrial processes .
- Gaps in Data: Direct research on this compound is absent in the provided evidence. Further studies are needed to validate its pharmacokinetic and safety profiles.
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